3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide

• IUPAC Name: 3-nitro-N-[2,2,2-trichloro-1-(2-fluoroanilino)ethyl]benzamide
• InChI: InChI=1S/C15H11Cl3FN3O3/c16-15(17,18)14(20-12-7-2-1-6-11(12)19)21-13(23)9-4-3-5-10(8-9)22(24)25/h1-8,14,20H,(H,21,23)
• InChI Key: BTYUEONGYNKCHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])F
• Molecular Formula: C15H11Cl3FN3O3
• Molecular Weight: 406.6 g/mol

Description

3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide, also known as TFB-TN-10, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has a molecular formula of C15H10Cl3FN3O3.

Mechanism of Action

The mechanism of action of 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade. It has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce G2/M cell cycle arrest, which is associated with the inhibition of cell division. 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has also been shown to inhibit the migration and invasion of cancer cells, which is important for the prevention of metastasis. In addition, 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has been shown to reduce the levels of reactive oxygen species (ROS) in cancer cells, which is important for the prevention of oxidative stress.

Advantages and Limitations for Lab Experiments

3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has also been shown to exhibit potent antitumor activity against a variety of cancer cell lines, making it a valuable tool for the development of new cancer therapies. However, 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has some limitations for lab experiments. It is a highly toxic compound that requires careful handling and disposal. In addition, 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has not been extensively studied in vivo, and its safety and efficacy in animal models have not been fully established.

Future Directions

There are several future directions for the study of 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide. One potential direction is the development of new cancer therapies based on 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide. The potent antitumor activity of 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide makes it a promising candidate for the development of new cancer drugs. Another potential direction is the study of the mechanism of action of 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide. Further research is needed to fully understand how 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide inhibits DNA synthesis and cell division. In addition, the safety and efficacy of 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide in animal models need to be established before it can be considered for clinical trials.

Synthesis Methods

3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide can be synthesized using a multistep process that involves the reaction of 3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2,2,2-trichloro-N-(2-fluorophenyl)acetamide to form the intermediate product, which is subsequently treated with ethylenediamine to form 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide. The synthesis process is complex and requires careful handling of the reagents and intermediates to obtain a high yield of the final product.

Scientific Research Applications

3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 3-nitro-N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}benzamide has also been shown to inhibit the growth of multidrug-resistant cancer cells, making it a promising candidate for the development of new cancer therapies.